Cas no 88925-53-5 (1,3-Cyclohexanedione, 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]-)

1,3-Cyclohexanedione, 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]- structure
88925-53-5 structure
Product Name:1,3-Cyclohexanedione, 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]-
CAS No:88925-53-5
MF:C20H33NO3
MW:335.480926275253
CID:619644
PubChem ID:136477432
Update Time:2025-04-19

1,3-Cyclohexanedione, 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Cyclohexanedione, 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]-
    • 5-cyclooctyl-2-[1-(ethoxyamino)butylidene]cyclohexane-1,3-dione
    • 88925-53-5
    • SCHEMBL10662578
    • DTXSID70529177
    • Inchi: 1S/C20H33NO3/c1-3-10-17(21-24-4-2)20-18(22)13-16(14-19(20)23)15-11-8-6-5-7-9-12-15/h15-16,22H,3-14H2,1-2H3/b21-17+
    • InChI Key: LOZBCOJQWDMTQR-HEHNFIMWSA-N
    • SMILES: OC1=C(/C(/CCC)=N/OCC)C(CC(C1)C1CCCCCCC1)=O

Computed Properties

  • Exact Mass: 335.24604391g/mol
  • Monoisotopic Mass: 335.24604391g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 473
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 58.9Ų
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